Cas no 1105206-89-0 (N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide)

• Product Name: N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide
• CAS No: 1105206-89-0
• MF: C₁₇H₁₈N₄O₄S
• MW: 374.414222240448
• CID: 5470415
• Update Time: 2025-05-20

N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-(pyridin-3-ylmethyl)oxamide
• N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide

• Inchi： 1S/C17H18N4O4S/c22-16(19-12-13-4-2-7-18-11-13)17(23)20-14-5-1-6-15(10-14)21-8-3-9-26(21,24)25/h1-2,4-7,10-11H,3,8-9,12H2,(H,19,22)(H,20,23)
• InChI Key： OCNCCLTWXFBGFX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCS2(=O)=O)=C1)(=O)C(NCC1=CC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide

N-[3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide: A Comprehensive Overview

The compound CAS No. 1105206-89-0, also known as N-[3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolidinones, which are widely studied for their diverse biological activities. The structure of this molecule incorporates a thiazolidinone ring fused with a phenyl group and a pyridine moiety, making it a unique candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the importance of thiazolidinone derivatives in the development of new therapeutic agents. For instance, researchers have reported that such compounds exhibit potent anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as arthritis and neurodegenerative disorders. The presence of the pyridine ring in this compound further enhances its potential as a ligand in metalloenzyme inhibition, a critical area in modern pharmacology.

The synthesis of N-[3-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl]-N'-[(pyridin-3-yl)methyl]ethanediamide involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The key steps include the formation of the thiazolidinone ring through cyclization reactions and the subsequent coupling with the pyridine derivative. This process requires precise control over reaction conditions to ensure high yield and purity of the final product.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy. These analyses have provided insights into its molecular structure and electronic properties. For example, the presence of conjugated systems within the molecule has been linked to its strong absorption in the UV region, which could be advantageous in applications such as photovoltaic materials.

One of the most promising aspects of this compound is its potential application in drug delivery systems. The ethanediamide group present in its structure can act as a linker for attaching drug molecules or targeting ligands. This versatility makes it an ideal candidate for developing targeted therapies with enhanced bioavailability and reduced side effects.

Furthermore, computational studies using molecular docking have revealed that this compound exhibits strong binding affinity towards several key proteins involved in disease pathways. These findings suggest that it could serve as a lead compound for designing new drugs with improved efficacy and selectivity.

In conclusion, CAS No. 1105206-89-0 represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with its diverse biological activities and potential applications, positions it as a valuable asset for future research and development efforts.